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Compound of Interest

Compound Name: p-Nitrophenyl laurate

Cat. No.: B1198060

p-Nitrophenyl Laurate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Nitrophenyl laurate (pNPL), also known as 4-nitrophenyl dodecanoate, is a chromogenic
substrate extensively utilized in biochemical assays to determine the activity of lipolytic
enzymes, particularly lipases and esterases.[1] Its utility stems from the enzymatic hydrolysis of
the ester bond, which releases p-nitrophenol, a yellow-colored product that can be quantified
spectrophotometrically. This guide provides an in-depth overview of the chemical properties,
structure, and experimental applications of p-Nitrophenyl laurate.

Chemical Properties and Structure

p-Nitrophenyl laurate is an organic compound composed of a 12-carbon saturated fatty acid,
lauric acid, linked to a p-nitrophenol group through an ester bond.[1] The presence of the nitro
group at the para-position of the phenyl ring is a key structural feature.[1]

Chemical Structure

The molecular structure of p-Nitrophenyl laurate facilitates its function as a lipase substrate.
The long laurate chain provides a hydrophobic tail that interacts with the active site of lipases,
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while the p-nitrophenyl group serves as a chromogenic leaving group upon hydrolysis.
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p-Nitrophenyl laurate Substrate Hydrolysis Lauric Acid + p-Nitrophenol Measurement
(colorless) (yellow at alkaline pH)

Preparation

Prepare 10 mM pNPL
Stock Solution

\

Prepare Substrate Emulsion
(pPNPL + Buffer + Triton X-100)

Prepare Enzyme Dilutions

Assay Execution

Add 180 pL Substrate
Emulsion to Wells

'

Pre-incubate Plate
at 37°C for 5 min

l

Add 20 pL Enzyme Solution
to Initiate Reaction

Data Acquisition & Analysis

Measure Absorbance at 405 nm
(Kinetic Read)

'

Calculate Reaction Rate
(AA/min)

l

Calculate Enzyme Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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